4-[(1S)-1-Aminoethyl]-3-fluorophenol;hydrochloride

• IUPAC Name: 4-[(1S)-1-aminoethyl]-3-fluorophenol;hydrochloride
• InChI: InChI=1S/C8H10FNO.ClH/c1-5(10)7-3-2-6(11)4-8(7)9;/h2-5,11H,10H2,1H3;1H/t5-;/m0./s1
• InChI Key: HJWKIQNUFBURKV-JEDNCBNOSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)O)F)N.Cl
• Isomeric SMILES: C[C@@H](C1=C(C=C(C=C1)O)F)N.Cl
• Molecular Formula: C8H11ClFNO
• Molecular Weight: 191.63 g/mol

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